Cas no 133044-44-7 (6-Acetyl-2(3H)-benzothiazolone)

• Product Name: 6-Acetyl-2(3H)-benzothiazolone
• CAS No: 133044-44-7
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD02660572
• CID: 91711
• PubChem ID: 24884617
• Update Time: 2025-04-18

6-Acetyl-2(3H)-benzothiazolone Chemical and Physical Properties

Names and Identifiers

• 6-Acetylbenzo[d]thiazol-2(3H)-one
• 6-Acetyl-2(3H)-benzothiazolone
• 2(3H)-Benzothiazolone,6-acetyl-
• 2(3H)-Benzothiazolone,6-acetyl-(9CI)
• 6-acetyl-3H-1,3-benzothiazol-2-one
• 6-acetyl-2-benzothiazolinone
• 6-ACETYL-2-BENZOTHIAZOLONE
• 6-acetyl-3H-benzthiazole-2-one
• 6-Acetylbenzothiazolin-2-one
• 6-acetylbenzothiazolinone
• 6-Acetylbenzo[d]thiazol-2(3H)
• 6-acetyl-1,3-benzothiazole-2(3)-one
• FT-0688537
• AMY22105
• 1-(2-Hydroxybenzo[d]thiazol-6-yl)ethanone
• AKOS015888827
• 2(3H)-Benzothiazolone, 6-acetyl-
• 6-Acetyl-1,3-benzothiazol-2(3H)-one
• DTXSID20351021
• 6-acetyl-2,3-dihydro-1,3-benzothiazol-2-one
• D88049
• SCHEMBL23409082
• 6-Acetyl-2(3H)-benzothiazolone, 97%
• 6-ethanoyl-3H-1,3-benzothiazol-2-one
• A806542
• MFCD02660572
• 133044-44-7
• UFRAIEFXNRTICG-UHFFFAOYSA-N
• 6-Acetyl-3H-benzothiazol-2-one
• BS-20680
• SCHEMBL5727371
• DB-029203

• MDL： MFCD02660572
• Inchi： 1S/C9H7NO2S/c1-5(11)6-2-3-7-8(4-6)13-9(12)10-7/h2-4H,1H3,(H,10,12)
• InChI Key： UFRAIEFXNRTICG-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(C(C)=O)=CC1=2)=O

Computed Properties

• Exact Mass: 193.02000
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.5Ų
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.360±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190-194 °C
• Refractive Index: 1.635
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• PSA: 78.17000
• LogP: 1.79220
• Solubility: Not determined

6-Acetyl-2(3H)-benzothiazolone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles